Cas no 250252-23-4 (2-(5-methylthiophen-2-yl)but-3-yn-2-ol)

• Product Name: 2-(5-methylthiophen-2-yl)but-3-yn-2-ol
• CAS No: 250252-23-4
• MF: C₉H₁₀OS
• MW: 166.240101337433
• CID: 2121372
• Update Time: 2023-11-19

2-(5-methylthiophen-2-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-(5-methylthiophen-2-yl)but-3-yn-2-ol
• 2-Thiophenemethanol, alpha-ethynyl-alpha,5-dimethyl-
• CID 87266619
• 2-Thiophenemethanol, α-ethynyl-α,5-dimethyl-

• Inchi： 1S/C9H10OS/c1-4-9(3,10)8-6-5-7(2)11-8/h1,5-6,10H,2-3H3
• InChI Key： WGMXPSKJTBESGH-UHFFFAOYSA-N
• SMILES： S1C(C)=CC=C1C(C#C)(C)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 193
• Topological Polar Surface Area: 48.5